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Compound of Interest

Compound Name: Hexyl laurate

Cat. No.: B1194852 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and experimental protocols for utilizing

hexyl laurate as a dispersing agent and emulsion stabilizer in various formulations. Hexyl
laurate, the ester of hexyl alcohol and lauric acid, is a non-occlusive emollient with excellent

solvent properties, making it a versatile excipient in pharmaceutical and cosmetic preparations.

[1][2][3][4]

Physicochemical Properties of Hexyl Laurate
A thorough understanding of hexyl laurate's properties is essential for its effective application.
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Property Value Reference

INCI Name Hexyl Laurate [1]

CAS Number 34316-64-8 [1]

Molecular Formula C₁₈H₃₆O₂ [1][5]

Molecular Weight 284.48 g/mol [5]

Appearance
Clear, colorless to pale yellow

liquid
[1][5]

Solubility
Insoluble in water; soluble in

oils and organic solvents
[5]

Approximate HLB 5 [6]

Comedogenic Rating Low [5]

Hexyl Laurate as an Emulsion Stabilizer
Hexyl laurate is particularly effective in the formulation of water-in-oil (W/O) emulsions, where

it contributes to stability and provides a light, non-greasy skin feel.[2] Its relatively low HLB

value of approximately 5 makes it suitable for stabilizing systems where the oil phase is

continuous.[6]

Mechanism of Emulsion Stabilization
Hexyl laurate primarily contributes to emulsion stability through its role in the oil phase. It can

act as a co-emulsifier, partitioning at the oil-water interface alongside a primary emulsifier. This

strengthens the interfacial film, preventing droplet coalescence. Its solvent properties also

ensure that other lipophilic ingredients, including the primary emulsifier, remain dissolved in the

oil phase, preventing crystallization or separation that could destabilize the emulsion.

Logical Relationship: Emulsion Stabilization with Hexyl Laurate
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Caption: Role of Hexyl Laurate in Emulsion Stabilization.

Experimental Protocol: Preparation of a Water-in-Oil
(W/O) Emulsion
This protocol describes the preparation of a model W/O emulsion to evaluate the stabilizing

effect of hexyl laurate.

Materials:

Hexyl Laurate

Mineral Oil (or other suitable oil)

Primary W/O emulsifier (e.g., Sorbitan Oleate)

Deionized Water

Preservative (e.g., Phenoxyethanol)

Equipment:

Homogenizer or high-shear mixer

Water bath
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Beakers

Propeller stirrer

Analytical balance

Procedure:

Oil Phase Preparation:

In a beaker, combine Hexyl Laurate, mineral oil, and the primary W/O emulsifier.

Heat the oil phase to 75°C in a water bath. Stir gently with a propeller stirrer until all

components are fully dissolved and the mixture is uniform.

Aqueous Phase Preparation:

In a separate beaker, heat the deionized water to 75°C.

Add the preservative and stir until dissolved.

Emulsification:

Slowly add the aqueous phase to the oil phase while mixing with a homogenizer at a

moderate speed.

Once all the aqueous phase has been added, increase the homogenization speed and mix

for 5-10 minutes to ensure a fine droplet size distribution.

Cooling:

Transfer the emulsion to a propeller stirrer and continue to stir at a low speed while it cools

to room temperature. This prevents shock and helps to form a stable emulsion structure.

Example Formulation:
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Phase Ingredient Function % (w/w)

A (Oil) Hexyl Laurate
Co-emulsifier,

Emollient
5.00 - 15.00

Mineral Oil Oil Phase q.s. to 100

Sorbitan Oleate Primary Emulsifier 3.00 - 7.00

B (Aqueous) Deionized Water Aqueous Phase 30.00 - 50.00

Preservative Preservative 0.50 - 1.00

Protocol for Emulsion Stability Testing
1. Macroscopic Evaluation:

Procedure: Visually inspect the emulsion for signs of instability such as creaming,

sedimentation, or phase separation at various time points (e.g., 24 hours, 1 week, 1 month)

and at different storage conditions (e.g., room temperature, 40°C, 4°C).

Data Recording (Template):

Time Storage Condition
Observations (e.g.,
Homogeneity, Color, Odor)

T=0 Room Temp Homogeneous, white, odorless

24h Room Temp

24h 40°C

1 week Room Temp

1 week 40°C

2. Microscopic Evaluation:

Procedure: Place a small drop of the emulsion on a microscope slide and observe the

droplet size and distribution. Look for signs of droplet coalescence (merging of droplets).
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Data Recording (Template):

Time Storage Condition
Droplet Characteristics
(e.g., Uniformity,
Coalescence)

T=0 Room Temp
Uniformly dispersed, no

coalescence

1 month Room Temp

1 month 40°C

3. Particle Size Analysis:

Procedure: Use a particle size analyzer (e.g., laser diffraction) to measure the mean droplet

size and size distribution of the emulsion at specified intervals.

Data Recording (Template):

Hexyl Laurate
Conc. (%)

Time
Storage
Condition

Mean Droplet
Size (µm)

Polydispersity
Index (PDI)

5 T=0 Room Temp

5 1 month Room Temp

10 T=0 Room Temp

10 1 month Room Temp

15 T=0 Room Temp

15 1 month Room Temp

4. Viscosity Measurement:

Procedure: Measure the viscosity of the emulsion using a viscometer at a controlled

temperature. Changes in viscosity can indicate instability.
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Data Recording (Template):

Hexyl Laurate
Conc. (%)

Time Storage Condition Viscosity (cP)

5 T=0 Room Temp

5 1 month Room Temp

10 T=0 Room Temp

10 1 month Room Temp

15 T=0 Room Temp

15 1 month Room Temp

5. Accelerated Stability Testing:

Centrifugation: Centrifuge the emulsion at a high speed (e.g., 3000 rpm for 30 minutes) and

observe for any phase separation.

Freeze-Thaw Cycles: Subject the emulsion to multiple cycles of freezing (e.g., -10°C for 24

hours) and thawing (room temperature for 24 hours).

Experimental Workflow: Emulsion Stability Testing
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Caption: Workflow for testing emulsion stability.
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Hexyl Laurate as a Dispersing Agent
Hexyl laurate's solvent properties and its ability to wet the surface of solid particles make it an

effective dispersing agent, particularly for inorganic pigments like titanium dioxide and zinc

oxide in sunscreens and color cosmetics.[1][7]

Mechanism of Dispersion
Effective dispersion involves three key stages: wetting of the particle surface, deagglomeration

of particle clusters, and stabilization of the dispersed particles to prevent re-agglomeration.

Hexyl laurate contributes to this process by:

Wetting: Its lipophilic nature allows it to displace air from the surface of hydrophobic particles,

facilitating their incorporation into the oil phase.

Stabilization: It can form a steric barrier around the dispersed particles, preventing them from

coming into close contact and re-agglomerating.

Experimental Protocol: Preparation of a Pigment
Dispersion
This protocol outlines a method for preparing and evaluating a dispersion of titanium dioxide in

an oil phase using hexyl laurate.

Materials:

Hexyl Laurate

Titanium Dioxide (hydrophobically coated)

Carrier Oil (e.g., Caprylic/Capric Triglyceride)

Equipment:

High-shear mixer (e.g., rotor-stator) or ball mill

Beakers
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Analytical balance

Procedure:

Preparation of the Liquid Phase:

In a beaker, combine Hexyl Laurate and the carrier oil.

Dispersion:

Gradually add the titanium dioxide to the liquid phase while mixing at low speed with a

high-shear mixer.

Once all the powder has been added, increase the mixing speed to high and process for

10-20 minutes, or until a uniform dispersion is achieved. For very fine dispersions, a ball

mill may be used.

Evaluation:

Assess the quality of the dispersion through visual inspection for agglomerates, particle

size analysis, and rheological measurements.

Example Formulation:

Ingredient Function % (w/w)

Titanium Dioxide Pigment/UV Filter 10.00 - 25.00

Hexyl Laurate Dispersing Agent 5.00 - 20.00

Caprylic/Capric Triglyceride Carrier Oil q.s. to 100

Protocol for Dispersion Stability and Efficiency Testing
1. Hegman Gauge (Fineness of Grind) Test:

Procedure: Apply the dispersion to the deep end of a Hegman gauge and draw it down with

a scraper. The point at which a significant number of scratches or specks appear indicates

the size of the largest agglomerates.
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Data Recording (Template):

Hexyl Laurate Conc. (%) Hegman Value (µm)

5

10

15

20

2. Particle Size Analysis:

Procedure: Dilute the dispersion in a suitable solvent and measure the particle size

distribution using a particle size analyzer.

Data Recording (Template):

Hexyl Laurate Conc. (%) Mean Particle Size (nm) D90 (nm)

5

10

15

20

3. Viscosity Measurement:

Procedure: Measure the viscosity of the dispersion. A lower viscosity at a given particle

concentration can indicate better dispersing efficiency.

Data Recording (Template):
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Hexyl Laurate Conc. (%) Pigment Conc. (%) Viscosity (cP)

5 20

10 20

15 20

20 20

4. Sedimentation Test:

Procedure: Place the dispersion in a graduated cylinder and monitor the volume of any

sediment that forms over time.

Data Recording (Template):

Hexyl Laurate Conc. (%) Time (days) Sediment Volume (mL)

5 1

5 7

10 1

10 7

Safety and Regulatory Information
Hexyl laurate is generally considered safe for use in cosmetic and pharmaceutical products.[1]

[5] It has a low potential for skin irritation and sensitization and is non-comedogenic.[1][5] As

with any raw material, it is important to consult the manufacturer's Safety Data Sheet (SDS) for

detailed handling and safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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